2-[(3,4-dichlorophenyl)methylsulfanyl]-3-(4-fluorophenyl)-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-3-(4-fluorophenyl)-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C23H14Cl2FN3OS/c24-17-10-5-13(11-18(17)25)12-31-23-28-20-16-3-1-2-4-19(16)27-21(20)22(30)29(23)15-8-6-14(26)7-9-15/h1-11,27H,12H2
• InChI Key: BQNWOOXBJBNAQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C(=O)N(C(=N3)SCC4=CC(=C(C=C4)Cl)Cl)C5=CC=C(C=C5)F
• Molecular Formula: C23H14Cl2FN3OS
• Molecular Weight: 470.3 g/mol

Description

2-[(3,4-dichlorophenyl)methylsulfanyl]-3-(4-fluorophenyl)-5H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C23H14Cl2FN3OS and its molecular weight is 470.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Properties

The research on compounds related to 2-[(3,4-dichlorophenyl)methylsulfanyl]-3-(4-fluorophenyl)-5H-pyrimido[5,4-b]indol-4-one focuses on various synthesis methods and their molecular properties. For example, studies have explored the synthesis of aromatic polyimides derived from thiophenyl-substituted benzidines, including compounds with similar structural features, highlighting their high refractive indices, small birefringences, and good thermomechanical stabilities. These materials are designed for applications requiring transparent and colorless attributes with excellent optical and mechanical properties (Tapaswi et al., 2015).

Crystal Structure Analysis

Crystal structure analysis of compounds closely related to 2-[(3,4-dichlorophenyl)methylsulfanyl]-3-(4-fluorophenyl)-5H-pyrimido[5,4-b]indol-4-one has been performed, revealing insights into their structural configurations. For instance, the crystal structure of nuarimol, a pyrimidine fungicide, showcases the dihedral angles between the plane of the pyrimidine ring and those of the chlorophenyl and fluorophenyl rings, providing a basis for understanding the molecular geometry and interactions within similar compounds (Kang et al., 2015).

Heterocyclic Chemistry

Research in heterocyclic chemistry includes the study of iminophosphorane-mediated annelation of pyridine or pyrimidine ring into an indole ring, leading to the synthesis of various derivatives including pyrimido[4,5-b]indole derivatives. This area explores the chemical reactions and synthesis pathways of compounds with structural similarities to 2-[(3,4-dichlorophenyl)methylsulfanyl]-3-(4-fluorophenyl)-5H-pyrimido[5,4-b]indol-4-one, contributing to the development of novel heterocyclic compounds with potential pharmaceutical applications (Molina & Fresneda, 1988).

Green-Emitting Iridium(III) Complexes

Studies on green-emitting iridium(III) complexes containing sulfanyl- or sulfone-functionalized cyclometallating ligands, including 2-(4-fluorophenyl)pyridine derivatives, highlight the impact of these structural elements on photophysical properties. These complexes exhibit high photoluminescence quantum yields and structured emission spectra, indicating their potential use in organic light-emitting diode (OLED) applications and as fluorescent probes (Constable et al., 2014).